Cas no 1212989-86-0 ((2S)-2-amino-2-(2-bromo-4-fluorophenyl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(2-bromo-4-fluorophenyl)ethan-1-ol
• CAS No: 1212989-86-0
• MF: C₈H₉BrFNO
• MW: 234.065564870834
• CID: 5595463
• PubChem ID: 66514926
• Update Time: 2025-06-10

(2S)-2-amino-2-(2-bromo-4-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-AMINO-2-(2-BROMO-4-FLUOROPHENYL)ETHAN-1-OL
• (2S)-2-amino-2-(2-bromo-4-fluorophenyl)ethanol
• Benzeneethanol, β-amino-2-bromo-4-fluoro-, (βS)-
• (S)-2-AMINO-2-(2-BROMO-4-FLUOROPHENYL)ETHAN-1-OL
• EN300-1894708
• AT10628
• 1212989-86-0
• AKOS015929439
• (2S)-2-amino-2-(2-bromo-4-fluorophenyl)ethan-1-ol

• Inchi： 1S/C8H9BrFNO/c9-7-3-5(10)1-2-6(7)8(11)4-12/h1-3,8,12H,4,11H2/t8-/m1/s1
• InChI Key： LKWDLMLGGNIHLA-MRVPVSSYSA-N
• SMILES： C(O)[C@@H](N)C1=CC=C(F)C=C1Br

Computed Properties

• Exact Mass: 232.98515g/mol
• Monoisotopic Mass: 232.98515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.619±0.06 g/cm3(Predicted)
• Boiling Point: 345.1±37.0 °C(Predicted)
• pka: 12.31±0.10(Predicted)

Additional information on (2S)-2-amino-2-(2-bromo-4-fluorophenyl)ethan-1-ol

Compound Introduction: (2S)-2-amino-2-(2-bromo-4-fluorophenyl)ethan-1-ol (CAS No. 1212989-86-0)

(2S)-2-amino-2-(2-bromo-4-fluorophenyl)ethan-1-ol is a chiral organic compound with significant applications in the field of pharmaceutical chemistry and medicinal research. Its molecular structure, characterized by a stereogenic center and a bromo-fluorinated aromatic ring, makes it a valuable scaffold for the development of novel bioactive molecules. The compound belongs to the class of α-amino alcohols, which are known for their diverse pharmacological properties and roles in enzyme inhibition.

The CAS number 1212989-86-0 uniquely identifies this chemical entity, ensuring precise classification and retrieval in scientific databases. This compound has garnered attention due to its potential in modulating biological pathways associated with inflammation, cancer, and neurological disorders. Recent advancements in drug discovery have highlighted the importance of stereospecific compounds like (2S)-2-amino-2-(2-bromo-4-fluorophenyl)ethan-1-ol, where the stereochemistry at the chiral center plays a crucial role in determining the efficacy and selectivity of the resulting therapeutic agents.

In the realm of medicinal chemistry, the presence of both bromine and fluorine substituents on the aromatic ring enhances the lipophilicity and metabolic stability of the molecule. These features are particularly advantageous for designing small-molecule inhibitors that require prolonged circulation within the body. The bromo-fluorinated phenyl group is a common motif in modern drug candidates, as it can improve binding affinity to target proteins through hydrophobic interactions and halogen bonding.

Recent studies have demonstrated that derivatives of (2S)-2-amino-2-(2-bromo-4-fluorophenyl)ethan-1-ol exhibit promising activity against various enzymes implicated in disease progression. For instance, modifications to this scaffold have led to compounds with inhibitory effects on kinases and phosphodiesterases, which are key targets in oncology and cardiovascular research. The stereochemical purity of this compound is essential for achieving high enantiomeric excess, which is often a prerequisite for clinical efficacy.

The synthesis of (2S)-2-amino-2-(2-bromo-4-fluorophenyl)ethan-1-ol involves multi-step organic transformations, including asymmetric reduction and halogenation reactions. The use of chiral auxiliaries or catalysts ensures the retention or inversion of stereochemistry at the α-carbon, depending on the synthetic route employed. Advances in asymmetric synthesis have enabled more efficient and scalable production methods for such chiral compounds, reducing costs and improving yields.

From a computational chemistry perspective, (2S)-2-amino-2-(2-bromo-4-fluorophenyl)ethan-1-ol has been subjected to molecular modeling studies to predict its interaction with biological targets. Docking simulations have revealed that this compound can bind to pockets on enzymes with high affinity, suggesting its potential as a lead compound for further optimization. The integration of experimental data with computational predictions has become indispensable in modern drug discovery pipelines.

The pharmacokinetic profile of (2S)-2-amino-2-(2-bromo-4-fluorophenyl)ethan-1-ol is another critical aspect that influences its therapeutic potential. Studies indicate that this compound exhibits moderate solubility in water and lipids, facilitating its absorption and distribution across biological membranes. Additionally, its stability under physiological conditions ensures prolonged half-life, which is favorable for chronic treatment regimens.

In conclusion, (2S)-2-amino-2-(2-bromo-4-fluorophenyl)ethan-1-ol (CAS No. 1212989-86-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Ongoing research continues to explore its potential applications in treating various diseases, leveraging both synthetic chemistry innovations and computational methodologies. As our understanding of molecular interactions evolves, compounds like this will play an increasingly pivotal role in developing next-generation therapeutics.